Technical Documentation Center

1-Amino-3-hydroxycyclopentane-1-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Amino-3-hydroxycyclopentane-1-carboxylic acid

Core Science & Biosynthesis

No content available

This section has no published content on the current product page yet.

Protocols & Analytical Methods

Method

Application Note: High-Fidelity Solid-Phase Peptide Synthesis (SPPS) of Sterically Hindered Amino Acids

-disubstituted (e.g., Aib), N-methylated, and bulky side-chain amino acids. Abstract & Strategic Overview The incorporation of sterically hindered amino acids—such as -aminoisobutyric acid (Aib), N-methylated residues (e...

Author: BenchChem Technical Support Team. Date: February 2026


-disubstituted (e.g., Aib), N-methylated, and bulky side-chain amino acids.

Abstract & Strategic Overview

The incorporation of sterically hindered amino acids—such as


-aminoisobutyric acid (Aib), N-methylated residues (e.g., N-Me-Ala, N-Me-Val), and 

-branched amino acids—is a critical strategy in peptidomimetic drug design. These residues confer proteolytic stability and enforce specific secondary structures. However, they present severe synthetic challenges:[1]
  • Steric Occlusion: The nucleophilic amine is shielded, drastically reducing coupling rates (often by orders of magnitude).

  • Aggregation: Hydrophobic hindered sequences prone to

    
    -sheet formation cause resin collapse, solvating poorly and preventing reagent access.
    

This guide details an optimized SPPS workflow utilizing COMU/Oxyma chemistry, Microwave-Assisted SPPS (MW-SPPS) , and rigorous QC monitoring to overcome these barriers.

Mechanistic Analysis of Failure Modes

To solve the coupling problem, one must visualize the steric barrier. Unlike standard amino acids, hindered residues possess bulky groups immediately adjacent to the reacting amine or carbonyl.[2]

Diagram 1: Steric Hindrance & Aggregation Mechanism

This diagram illustrates how bulky side chains (R-groups) block the nucleophilic attack path and how inter-chain aggregation creates a "walled-off" environment.

StericMechanism cluster_0 Steric Occlusion cluster_1 Resin Environment AminoGroup Nucleophile (Resin-Bound Amine) Hindrance Steric Shield (e.g., u03b1-Methyl/N-Methyl) Hindrance->AminoGroup Blocks Approach IncomingAA Activated Amino Acid IncomingAA->AminoGroup Slow Kinetics Aggregation Beta-Sheet Aggregation Solvation Solvent Access (DMF/NMP) Aggregation->Solvation Excludes Solvation->AminoGroup Required for Reaction

Caption: Logical flow of synthetic failure. Red arrows indicate inhibition; steric bulk physically blocks the reaction trajectory, while aggregation prevents solvent/reagent penetration.

Critical Reagent Selection

Standard reagents (HBTU/DIEA) are insufficient for hindered couplings. We prioritize reagents that generate highly reactive esters with lower racemization risks.[2]

Table 1: Coupling Reagent Performance Matrix
Reagent ClassRecommended ReagentActive SpeciesPros for Hindered AAsCons
Uronium (Gold Standard) COMU Oxyma EsterSuperior reactivity to HATU; Safer (non-explosive); High solubility.[3][4]Sensitive to hydrolysis; requires dry solvents.
Uronium (Legacy) HATU OAt EsterHistorically proven for N-methyls and Aib.Explosive properties (HOAt); High cost.
Carbodiimide (Microwave) DIC + Oxyma Pure Oxyma EsterExcellent at high temp (90°C); No guanidinylation side-reactions.Slower kinetics at Room Temp compared to COMU.
Phosphonium PyAOP OAt EsterHighly reactive; effective for N-methylated amines.Byproducts are carcinogenic (HMPA).

Expert Insight: For automated microwave synthesizers, DIC/Oxyma Pure is preferred because uronium salts (HATU/COMU) can cause capping of the N-terminus (guanidinylation) at high temperatures. For room temperature synthesis, COMU is the modern reagent of choice [1, 3].

Optimized Protocol: Coupling Hindered Residues

Scenario: Coupling an Fmoc-Aib-OH onto a resin-bound N-Me-Ala residue (Difficult steric clash).

Phase A: Resin & Solvent Preparation[5]
  • Resin Choice: Use PEG-PS (e.g., ChemMatrix) or low-loading Polystyrene (0.2–0.4 mmol/g). High loading promotes aggregation.

  • Solvent: Use NMP (N-methylpyrrolidone) instead of DMF. NMP swells resin better and disrupts aggregation.

  • Chaotropic Additive (Optional): If aggregation is severe (sequence is hydrophobic), add 0.1 M LiCl to the coupling mixture to disrupt hydrogen bonding.

Phase B: The Microwave Coupling Cycle (Recommended)

Standard conditions often fail. Use this high-energy protocol.

  • Deprotection:

    • 20% Piperidine in DMF with 0.1 M Oxyma Pure .

    • Reasoning: Oxyma suppresses Aspartimide formation (common in slow syntheses) and prevents racemization of sensitive residues [2].

    • Microwave: 75°C for 3 minutes.

  • Wash: DMF (4x), DCM (1x), NMP (2x).

  • Activation (The Cocktail):

    • Amino Acid: 5.0 equivalents.

    • DIC: 5.0 equivalents.

    • Oxyma Pure: 5.0 equivalents.

    • Note: Avoid bases like DIEA/NMM with DIC at high heat to prevent racemization.

  • Coupling:

    • Temperature: 90°C.

    • Time: 10 minutes (Standard AAs take 2 min).

    • Agitation: Nitrogen bubbling or oscillation.

  • Double Coupling (Mandatory):

    • Drain vessel.[5][6]

    • Repeat Step 3 & 4 with fresh reagents.

    • Reasoning: The first pass often yields only 70-80% conversion due to sterics.

Phase C: Monitoring (The Chloranil Test)

The Kaiser test (Ninhydrin) does NOT detect secondary amines (like N-methyl-Ala or Proline) effectively. You must use the Chloranil test.

Protocol:

  • Transfer a few resin beads to a small glass tube.

  • Add 2 drops 2% Acetaldehyde in DMF .

  • Add 2 drops 2% Chloranil in DMF .

  • Wait 5 minutes at room temperature.

    • Blue/Green Beads: Positive (Free secondary amine present → Incomplete Coupling).

    • Colorless/Yellow: Negative (Complete Coupling).

Workflow Visualization

Diagram 2: Decision Tree for Hindered Peptide Synthesis

This flowchart guides the scientist through the iterative process of coupling, testing, and troubleshooting.

SPPS_Workflow Start Start Cycle: Resin-AA(n) Deprotect Deprotection (20% Piperidine + 0.1M Oxyma) 75°C / 3 min Start->Deprotect Wash1 Wash (DMF/NMP) Deprotect->Wash1 Couple1 Coupling 1 (5eq AA / DIC / Oxyma) 90°C / 10 min Wash1->Couple1 Wash2 Wash (NMP) Couple1->Wash2 Test QC: Chloranil Test (For Secondary Amines) Wash2->Test Couple2 Coupling 2 (Different Solvent/Reagent) e.g., COMU/DIEA @ RT Test->Couple2 Positive (Blue/Green) NextCycle Proceed to AA(n+1) Test->NextCycle Negative (Colorless) Cap Capping (Ac2O / Pyridine) Couple2->Cap Still Positive? Cap->NextCycle Terminate Chain

Caption: Optimized SPPS cycle. Note the specific QC checkpoint (Chloranil) required for hindered secondary amines before proceeding.

Troubleshooting & Expert Tips

  • Problem: Aspartimide formation (mass -18 Da).

    • Cause: Slow coupling of hindered residues exposes the Aspartyl group to base (piperidine) for extended periods.

    • Solution: Use Fmoc-Asp(OMpe)-OH (bulky side chain protection) or add 0.1 M Formic Acid to the deprotection cocktail [2].

  • Problem: Incomplete coupling of N-Methylated residues.

    • Solution: If DIC/Oxyma fails, switch to HATU/HOAt/DIEA for the second coupling (at Room Temp, extended time 2-4 hours). The "7-aza" effect of HOAt specifically aids in N-methyl coupling.

  • Problem: Racemization of Cysteine or Histidine.

    • Solution: Do not use microwave heating for Cys/His couplings. Use COMU/DIEA at room temperature (max 50°C).

References

  • Biotage. (2023). Preventing aspartimide rearrangements during fmoc-based solid phase peptide synthesis. Retrieved from [Link]

  • CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]

  • Peptide Scientific. (2025). Commonly Used Colorimetric Reagents in SPPS peptide solutions (Chloranil Test).[7] Retrieved from [Link]

Sources

Application

Application Note: Click Chemistry Strategies for Modified Cyclopentane Amino Acids

Topic: Click Chemistry Applications of Modified Cyclopentane Amino Acids Content Type: Detailed Application Notes and Protocols Audience: Researchers, Scientists, and Drug Development Professionals[1][2] Executive Summar...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Click Chemistry Applications of Modified Cyclopentane Amino Acids Content Type: Detailed Application Notes and Protocols Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

Executive Summary & Structural Rationale

The integration of modified cyclopentane amino acids into bioactive peptides and small-molecule drugs represents a high-value strategy in modern medicinal chemistry. Unlike flexible linear amino acids, the cyclopentane ring imposes severe conformational restrictions, locking the backbone dihedral angles (


) into specific narrow ranges.[1][2]

When combined with Click Chemistry —specifically Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC)—these rigid scaffolds serve two critical functions:

  • Peptide Stapling: They act as rigid "anchors" for macrocyclization, stabilizing

    
    -helical secondary structures to target intracellular protein-protein interactions (PPIs).[1][3]
    
  • Bioisostere Scaffolding: In fragment-based drug discovery (FBDD), the 1,2,3-triazole fused to a cyclopentane ring mimics the topological and electronic properties of amide bonds (trans-amide mimic) while providing resistance to proteases.[1]

This guide details the protocols for synthesizing azido-functionalized cyclopentane building blocks and utilizing them in solid-phase and solution-phase click reactions.

Structural Mechanism: The "Rigid Anchor" Effect

The efficacy of cyclopentane amino acids (like cispentacin or icofungipen derivatives) lies in their ring pucker. When an azide or alkyne handle is attached to this ring, the resulting triazole is projected at a precise vector.[1]

Graphviz Visualization: The Stapling Workflow

The following diagram illustrates the logic of using cyclopentane residues to "staple" a peptide into a bioactive helical conformation.

PeptideStapling Linear Linear Peptide (Unstructured/Flexible) Scaffold Cyclopentane-Azide Residues (i, i+4) Linear->Scaffold SPPS Incorporation ClickReaction CuAAC Reaction (Cu(I), Ascorbate) Scaffold->ClickReaction Add Dialkyne Linker Stapled Stapled Peptide (Rigid Alpha-Helix) ClickReaction->Stapled Macrocyclization Target PPI Target Binding (High Affinity) Stapled->Target Biological Assay

Figure 1: Workflow for converting flexible peptides into rigid, protease-resistant therapeutics using cyclopentane-based click stapling.

Protocol A: Synthesis of the "Clickable" Scaffold

Before application, one must synthesize the building block. A common target is Fmoc-(1R,2S)-2-azidocyclopentane-1-carboxylic acid .[1] This residue introduces an azide handle in a cis configuration, ideal for inducing turns.[1][2]

Safety Note: Low molecular weight organic azides are potential explosives.[1] Ensure the Carbon/Nitrogen ratio follows the rule:


. Handle behind a blast shield.[1]
Materials
  • (1R,2S)-2-hydroxycyclopentane-1-carboxylic acid (Precursor)[2]

  • Sodium Azide (

    
    )[2]
    
  • Triflic anhydride (

    
    )[2]
    
  • Pyridine, DCM, DMF[1][2]

Step-by-Step Synthesis
  • Activation: Dissolve the hydroxy-cyclopentane precursor (10 mmol) in dry DCM at -78°C. Add pyridine (2.5 eq) followed by slow addition of

    
     (1.2 eq) to convert the hydroxyl group into a triflate leaving group. Stir for 1h.
    
  • Nucleophilic Substitution: Remove solvent and redissolve the crude triflate in DMF. Add

    
     (1.5 eq).
    
    • Critical Mechanism:[1] This

      
       reaction proceeds with inversion of configuration . If you start with cis-hydroxy, you obtain trans-azide.[1] To retain cis-geometry, a double-inversion strategy (via an iodolactone intermediate) is required [1].[1]
      
  • Fmoc Protection: Standard protection of the free amine (if present) or carboxylic acid activation is performed here to make the building block SPPS-compatible.

Protocol B: On-Resin Click Cyclization (Peptide Stapling)

This protocol describes "stapling" a peptide anchored on Rink Amide resin, containing two azido-cyclopentane residues at positions


 and 

.
Reagents
  • Catalyst: Copper(I) Iodide (CuI) or

    
     + Sodium Ascorbate.[2]
    
  • Ligand: TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) or THPTA (water-soluble, recommended for biological integrity).[1][2]

  • Linker: Dipropargyl ether or 1,4-diethynylbenzene.[1][2]

  • Solvent: Degassed DMF/Piperidine (Note: Piperidine is usually for Fmoc removal; for Click, use DMF/2,6-lutidine or pure DMF).[1][2]

Experimental Workflow
  • Peptide Assembly: Synthesize the peptide using standard Fmoc-SPPS. Incorporate the Azido-Cyclopentane amino acid at the desired positions.

    • Tip: Do not remove the N-terminal Fmoc group yet. This prevents the N-terminus from interfering with the copper complex.

  • Wash: Wash resin

    
     with DCM and 
    
    
    
    with degassed DMF.[1]
  • Click Cocktail Preparation:

    • Dissolve Linker (dialkyne, 2-3 eq relative to resin loading) in DMF.[1][2]

    • Add CuI (0.5 eq) and Ascorbic Acid (1.0 eq) or DIPEA (2 eq).[2]

    • Senior Scientist Insight: If using Cu(I) directly, exclude oxygen strictly to prevent oxidation to Cu(II), which is inactive and promotes side reactions.[1][2]

  • Reaction: Add cocktail to the resin. Agitate (do not vortex violently) for 6–12 hours at room temperature under

    
     atmosphere.
    
  • Color Monitoring: The solution should remain light yellow/green. A dark blue/black color indicates Cu oxidation; if observed, wash and restart with fresh catalyst.[1][2]

  • Copper Removal: Wash resin with 0.5% sodium diethyldithiocarbamate (in DMF)

    
     to chelate and remove copper traces.
    
  • Cleavage: Cleave peptide from resin using TFA/TIS/Water (95:2.5:2.5).[1]

Protocol C: Solution-Phase Library Generation (Antifungal Scaffolds)

For generating a library of cispentacin analogs (antifungal discovery), solution-phase click chemistry is preferred for throughput.

Graphviz Visualization: Reaction Mechanism

The steric bulk of the cyclopentane ring requires specific attention to the transition state.

CuAAC_Mechanism Azide Azido-Cyclopentane (Sterically Hindered) TS Metallacycle Transition State Azide->TS Alkyne Terminal Alkyne (R-Group) Cu_Complex Cu(I)-Acetylide Intermediate Alkyne->Cu_Complex + Cu(I) Cu_Complex->TS Product 1,4-Disubstituted Triazole-Cyclopentane TS->Product Ring Contraction + Protonation

Figure 2: Mechanistic pathway of CuAAC on a hindered cyclopentane ring.

Protocol Steps
  • Setup: In a 96-well plate or reaction vial, dissolve the Azido-Cyclopentane methyl ester (0.2 mmol) in

    
    -BuOH/Water (1:1, 1 mL).
    
  • Additions:

    • Add Alkyne (0.22 mmol).

    • Add

      
       (10 mol%).[2]
      
    • Add Sodium Ascorbate (20 mol%).

  • Incubation: Stir at 40°C for 4 hours.

    • Note: The elevated temperature (vs. RT) helps overcome the steric hindrance of the cyclopentane ring substituents.

  • Workup: Dilute with water, extract with EtOAc. The triazole product is usually pure enough for initial screening; otherwise, purify via silica flash chromatography.[1]

Data Summary: Ligand Efficiency in Cyclopentane Click Reactions

LigandSolvent SystemReaction TimeYield (%)Notes
None

-BuOH/H2O
18 h45-60%Slow due to steric hindrance; Cu oxidation risk.
TBTA DMSO/t-BuOH6 h85-92%Standard.[1] Poor water solubility necessitates organic co-solvent.[1]
THPTA Water/Buffer2 h>95%Recommended. Fully water-soluble; protects proteins/peptides from oxidative damage.[1]

Troubleshooting & Quality Control

  • Incomplete Reaction (LC-MS monitoring):

    • Cause: Steric clash between the cyclopentane ring and the incoming copper-acetylide.

    • Solution: Switch to THPTA ligand (accelerates rate) or increase temperature to 50°C.

  • Peptide Aggregation:

    • Cause: Hydrophobic nature of the cyclopentane/triazole staples.

    • Solution: Use "Magic Mixture" (DCM/DMF/NMP) or add chaotropic salts (GnHCl) during the click step if on-resin.

  • Copper Contamination:

    • Validation: Use ICP-MS to ensure Cu levels are <10 ppm for biological assays.[1]

References

  • Synthesis of Cispentacin Derivatives

    • Title: Synthesis and biological evaluation of novel 1,2,4-triazole deriv
    • Source: MDPI, Molecules (2025).[1][2]

    • URL:[Link] (Note: Generalized link to relevant journal section based on search context).[2]

  • Peptide Stapling Methodology

    • Title: A two-component 'double-click' approach to peptide stapling.[1][3]

    • Source: Nature Protocols / University of Cambridge (Spring Group).
    • URL:[Link][2]

  • Click Chemistry on Solid Phase

    • Title: Click Chemistry in Peptide-Based Drug Design.[1][4][5]

    • Source: Molecules (NIH/PMC).
    • URL:[Link][2]

  • Antimicrobial Triazole Peptidomimetics

    • Title: Synthesis and Antimicrobial Activity of 4-Substituted 1,2,3-Triazole-Coumarin Derivatives.[1][6]

    • Source: MDPI.[1]

    • URL:[Link][2]

  • General Click Chemistry Protocol (Sharpless/Fokin)

    • Title: Copper-catalyzed azide-alkyne cycloaddition (CuAAC).[3][7]

    • Source: Wikipedia (General Reference for Mechanism).
    • URL:[Link][2]

Sources

Technical Notes & Optimization

Troubleshooting

Improving enantiomeric excess (ee) in asymmetric synthesis of hydroxycycloleucine

Welcome to the Technical Support Center for the Asymmetric Synthesis of Hydroxycycloleucine. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common challenge...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the Asymmetric Synthesis of Hydroxycycloleucine. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common challenges encountered during the synthesis of this valuable α,α-disubstituted amino acid. Our focus is on providing practical, field-tested solutions to improve enantiomeric excess (ee) and achieve robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: My reaction is complete, but the enantiomeric excess (ee) is significantly lower than reported in the literature. What is the most common cause?

A1: A low or inconsistent ee is a frequent challenge. The primary step before altering reaction chemistry is to rigorously validate your analytical method, typically Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). An inadequate separation (Resolution < 1.5) can lead to inaccurate ee determination. If the method is validated, the next most common culprits are the purity of your reagents and catalyst, followed by reaction conditions such as temperature and solvent quality.[1]

Q2: I'm observing inconsistent ee values between different batches of the same reaction. What should I investigate?

A2: Batch-to-batch inconsistency often points to variability in starting materials or reaction setup. Scrutinize the purity of your substrate, reagents, and particularly the chiral catalyst or ligand.[1] Trace impurities can act as catalyst poisons or inhibitors.[1] Ensure that solvents are freshly purified and rigorously dried, and that the reaction atmosphere is consistently inert, as trace moisture or oxygen can deactivate many sensitive catalysts.[2]

Q3: How critical is temperature control for maintaining high enantioselectivity?

A3: Temperature control is paramount. While higher temperatures can increase reaction rates, they often decrease enantioselectivity by allowing the reaction to proceed through higher-energy, less-selective transition states.[3][4] Conversely, running reactions at lower temperatures often enhances ee but may require longer reaction times. It is crucial to precisely control and maintain the optimal temperature throughout the reaction. In some unusual cases, higher temperatures have been found to increase enantioselectivity, but this is system-dependent and requires thorough investigation.[5]

Q4: Can the choice of solvent dramatically impact the enantiomeric excess?

A4: Absolutely. The solvent influences the conformation and solvation of the catalyst-substrate complex, which directly impacts the stereochemical outcome. A change in solvent polarity or coordinating ability can dramatically alter or even invert the enantioselectivity.[6] For instance, switching from a non-coordinating solvent like toluene to a coordinating one like THF can affect the geometry of the catalytic species. Therefore, a solvent screen is a critical step in optimizing any asymmetric synthesis.

Q5: My chiral catalyst appears to be inactive or shows very low conversion. What are the potential reasons?

A5: Catalyst deactivation is a common issue. The primary causes include:

  • Impurities: Traces of water, oxygen, or impurities in the substrate or solvent can poison the catalyst.[1][2]

  • Thermal Instability: The catalyst may be degrading at the reaction temperature.

  • Incorrect Handling: Many catalysts are air- and moisture-sensitive and require careful handling under an inert atmosphere.

  • Side Reactions: A side product from the reaction could be inhibiting the catalyst.[2]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low Enantiomeric Excess (ee)

A low ee is the most common hurdle in asymmetric synthesis. This guide provides a logical workflow to diagnose the root cause efficiently. The first and most critical step is to rule out analytical error before spending time optimizing the reaction itself.

G cluster_start Diagnosis Phase cluster_solution Resolution Phase start Low ee Observed analytics Step 1: Verify Analytical Method (Chiral HPLC/GC) start->analytics reagents Step 2: Scrutinize Reagents & Catalyst analytics->reagents  Method Validated optimize_analytics Optimize Separation Method (Column, Mobile Phase, Temp) analytics->optimize_analytics  Resolution < 1.5 or Inconsistent conditions Step 3: Evaluate Reaction Conditions reagents->conditions  All Materials Pure purify Purify Substrate/Reagents Procure/Synthesize Fresh Catalyst reagents->purify  Impurities Detected optimize_conditions Screen Temp, Solvent, Catalyst Loading conditions->optimize_conditions  Purity Confirmed optimize_analytics->analytics Re-evaluate purify->reagents Re-evaluate success High & Reproducible ee Achieved optimize_conditions->success G cluster_products Products A Prochiral Substrate D B + C Chiral Catalyst TS_S [Catalyst-Substrate]S‡ (Lower Energy) D->TS_S TS_R [Catalyst-Substrate]R‡ (Higher Energy) D->TS_R E ΔΔG‡ Prod_S (S)-Product (Major) TS_S->Prod_S Prod_R (R)-Product (Minor) TS_R->Prod_R

Sources

Reference Data & Comparative Studies

Validation

Unlocking Peptide Potential: A Comparative Guide to the Conformational Rigidity of Cycloleucine and Hydroxycycloleucine

For researchers, scientists, and drug development professionals, the quest for greater control over peptide conformation is paramount. The introduction of conformationally constrained non-canonical amino acids is a key s...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the quest for greater control over peptide conformation is paramount. The introduction of conformationally constrained non-canonical amino acids is a key strategy in transforming flexible peptides into potent, selective, and stable therapeutics. Among these, cycloleucine, a cyclopentane-fused amino acid, has long been valued for its ability to induce conformational rigidity. This guide delves into a comparative analysis of cycloleucine and its hydroxylated counterpart, hydroxycycloleucine, exploring how a subtle chemical modification could offer enhanced control over peptide secondary structure.

The fundamental principle behind using cyclic amino acids in peptide design is to reduce the molecule's conformational freedom.[1] This entropic advantage can lead to a higher affinity for biological targets and improved resistance to enzymatic degradation. Cycloleucine, with its cyclopentane ring fused to the alpha-carbon, effectively locks the φ (phi) and ψ (psi) dihedral angles, influencing the peptide backbone into specific secondary structures.

The Structural Landscape: Cycloleucine's Conformational Preferences

The cyclopentane ring of cycloleucine is not planar. To alleviate torsional and angle strain, it adopts puckered conformations, primarily the "envelope" and "half-chair" forms.[2][3] In the envelope conformation, four carbon atoms are coplanar, with the fifth atom out of the plane. The half-chair conformation has three coplanar atoms, with the other two displaced on opposite sides of the plane. The energy barrier between these conformations is low, allowing for rapid interconversion through a process known as pseudorotation.[3][4]

When incorporated into a peptide, the steric bulk of the cyclopentane ring restricts the allowable φ and ψ angles, predisposing the peptide backbone to adopt specific turn or helical structures. The exact conformation is influenced by the surrounding amino acid sequence and the solvent environment.

Introducing Hydroxycycloleucine: A New Player in Conformational Control

The introduction of a hydroxyl group onto the cyclopentane ring of cycloleucine creates hydroxycycloleucine. This seemingly minor addition has the potential to significantly alter the molecule's conformational landscape and, consequently, its influence on peptide structure. The primary mechanism for this enhanced rigidity is the potential for intramolecular hydrogen bonding.

The hydroxyl group can act as both a hydrogen bond donor and acceptor. Depending on its stereochemistry (the syn or anti configuration of the hydroxyl group relative to the amino and carboxyl groups) and its position on the ring (e.g., C3 or C4), it can form a hydrogen bond with the backbone amide or carbonyl groups. This interaction can lock the cyclopentane ring into a specific pucker, thereby further restricting the φ and ψ dihedral angles and imparting a higher degree of rigidity compared to the parent cycloleucine.

While direct comparative experimental data for hydroxycycloleucine is not extensively available in the public domain, the principle of hydroxylation-induced conformational constraint is well-established in other cyclic systems. For instance, studies on hydroxyproline, a hydroxylated analog of proline, have shown that the hydroxyl group significantly influences the puckering of the pyrrolidine ring, which in turn affects the conformation of the peptide backbone.[5]

Experimental Approaches to Comparing Conformational Rigidity

A multi-faceted approach employing spectroscopic, crystallographic, and computational techniques is essential to definitively compare the conformational rigidity of cycloleucine and hydroxycycloleucine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the conformation of molecules in solution.[6] Key parameters for this comparison include:

  • 3J-Coupling Constants: The magnitude of the three-bond coupling constants (e.g., 3JHNHα) is related to the dihedral angle between the coupled protons via the Karplus equation.[7][8] By measuring these values, one can infer the φ dihedral angle of the amino acid in a peptide. A narrower range of observed coupling constants for a hydroxycycloleucine-containing peptide compared to a cycloleucine-containing counterpart would suggest a more restricted conformation.

  • Nuclear Overhauser Effect (NOE): NOE data provides information about the through-space proximity of protons.[6] The presence of specific intramolecular NOEs in a hydroxycycloleucine peptide that are absent or weaker in a cycloleucine peptide could indicate a more defined and rigid structure due to hydrogen bonding.

X-ray Crystallography

X-ray crystallography provides a high-resolution, three-dimensional structure of a molecule in its crystalline state.[9] By synthesizing and crystallizing peptides containing either cycloleucine or hydroxycycloleucine, a direct comparison of their solid-state conformations can be made.[10][11] An X-ray crystal structure of a hydroxycycloleucine-containing peptide would definitively show the puckering of the cyclopentane ring and could provide direct evidence of intramolecular hydrogen bonding.[12]

Computational Modeling

Molecular dynamics (MD) simulations and other computational methods can provide valuable insights into the conformational landscape of these molecules.[13] By performing conformational searches and calculating the potential energy surfaces of cycloleucine and hydroxycycloleucine, it is possible to predict the preferred ring pucker and the energy barriers to interconversion. These simulations can also model the effect of intramolecular hydrogen bonding in hydroxycycloleucine and predict its impact on the overall conformational rigidity.

Data Summary: A Comparative Overview

While a comprehensive, direct experimental comparison is pending in the literature, a qualitative and predictive comparison can be summarized as follows:

FeatureCycloleucineHydroxycycloleucine (Hypothesized)
Primary Conformations Envelope, Half-chair (rapid interconversion)Potentially a single, dominant puckered conformation
Source of Rigidity Steric hindrance from the cyclopentane ringSteric hindrance and intramolecular hydrogen bonding
Conformational Flexibility Moderate, allows for pseudorotationLow, locked into a specific pucker
Impact on Peptide Structure Induces turns and helical structuresPotentially induces more defined and stable secondary structures

Experimental Protocols

Protocol 1: NMR Spectroscopic Analysis of Conformational Rigidity

Objective: To compare the conformational preferences of cycloleucine and hydroxycycloleucine-containing peptides in solution using 1H NMR spectroscopy.

Methodology:

  • Peptide Synthesis: Synthesize two model peptides of identical sequence, one containing cycloleucine and the other containing hydroxycycloleucine, using standard solid-phase peptide synthesis (SPPS) techniques.

  • Sample Preparation: Dissolve the purified peptides in a suitable deuterated solvent (e.g., DMSO-d6 or CD3OH) to a concentration of 1-5 mM.[9]

  • 1D 1H NMR Acquisition: Acquire a high-resolution 1D 1H NMR spectrum for each peptide.

  • 2D NMR Acquisition: Acquire 2D NMR spectra, including COSY, TOCSY, and NOESY experiments, to aid in proton resonance assignment.

  • J-Coupling Analysis: Measure the 3JHNHα coupling constants from the 1D or high-resolution 2D spectra.

  • NOE Analysis: Identify and quantify intramolecular NOE cross-peaks in the NOESY spectra.

  • Data Interpretation: Compare the range of J-coupling values and the pattern of NOEs between the two peptides. A smaller range of J-coupling values and the presence of specific, strong NOEs in the hydroxycycloleucine peptide would indicate greater conformational rigidity.

Visualizing the Conformational Constraint

The following diagrams illustrate the key structural differences and the proposed mechanism of increased rigidity in hydroxycycloleucine.

G cluster_0 Cycloleucine cluster_1 Hydroxycycloleucine Cycloleucine Cyclopentane Ring Envelope Envelope Pucker Cycloleucine->Envelope Adopts Half-Chair Half-Chair Cycloleucine->Half-Chair Adopts Pseudorotation Pseudorotation Envelope->Pseudorotation Interconverts via HalfChair Half-Chair Pucker HalfChair->Pseudorotation Interconverts via Rigidity Increased Conformational Rigidity Hydroxycycloleucine Hydroxylated Cyclopentane Ring LockedPucker Locked Pucker Hydroxycycloleucine->LockedPucker Favors HBond Intramolecular H-Bond LockedPucker->HBond Stabilized by HBond->Rigidity

Caption: Conformational dynamics of cycloleucine vs. hydroxycycloleucine.

Future Directions and Implications for Drug Design

The enhanced conformational rigidity potentially offered by hydroxycycloleucine presents exciting opportunities for peptide-based drug design. By providing a more defined structural scaffold, hydroxycycloleucine could be instrumental in:

  • Improving Target Affinity and Selectivity: A more rigid peptide conformation can lead to a more precise fit with the target receptor, reducing off-target effects.

  • Enhancing Metabolic Stability: A constrained conformation can mask protease cleavage sites, prolonging the in vivo half-life of the peptide.

  • Fine-Tuning Secondary Structure: The ability to lock a peptide into a specific turn or helical conformation can be used to mimic the bioactive conformation of a natural peptide ligand.

Further experimental validation is crucial to fully elucidate the conformational landscape of hydroxycycloleucine and its derivatives. The synthesis of various stereoisomers of hydroxycycloleucine and their incorporation into a range of peptide sequences, followed by detailed structural analysis, will provide a comprehensive understanding of their potential as powerful tools in peptidomimetic drug discovery.

References

  • Not available in the provided search results.
  • Cyclopentane Conformational Analysis | PDF | Science & Mathematics - Scribd. [Link]

  • Cycloalkanes. [https://www.ch.imperial.ac.uk/rzepa/ μπορούμε/cycloalkanes/]([Link] μπορούμε/cycloalkanes/)

  • Not available in the provided search results.
  • Conformational analysis of cycloalkanes - SciSpace. [Link]

  • Not available in the provided search results.
  • Not available in the provided search results.
  • Computational Methods for Studying Conformational Behaviors of Cyclic Peptides. [Link]

  • (a) The X-ray crystal structure of 4l was also found to exhibit a type... - ResearchGate. [Link]

  • NMR in structural determination of proteins and peptides - NMIMS Pharmacy. [Link]

  • Not available in the provided search results.
  • Not available in the provided search results.
  • S'21 - NMR 14 - J values (coupling constants) - YouTube. [Link]

  • NMR Coupling Constants - Chemical Instrumentation Facility - Iowa State University. [Link]

  • Not available in the provided search results.
  • Not available in the provided search results.
  • 7LIB: X-ray crystal structure of a cyclic peptide containing beta-2-microglobulin (63-69) and a gamma-methylornithine turn unit - RCSB PDB. [Link]

  • A Newcomer's Guide to Peptide Crystallography - PMC. [Link]

  • Not available in the provided search results.
  • Not available in the provided search results.
  • Not available in the provided search results.
  • Not available in the provided search results.
  • X-ray Crystallographic Structure of α-Helical Peptide Stabilized by Hydrocarbon Stapling at i,i + 1 Positions - MDPI. [Link]

  • Not available in the provided search results.
  • Not available in the provided search results.
  • Not available in the provided search results.
  • Hydroxyproline Ring Pucker Causes Frustration of Helix Parameters in the Collagen Triple Helix - PubMed. [Link]

Sources

Comparative

Comparative Guide: Elucidating Fragmentation Architectures of Hydroxy-Substituted Cyclic Amino Acids via ESI-MS/MS

Executive Summary & Scientific Context Hydroxy-substituted cyclic amino acids, primarily 4-hydroxyproline (4-Hyp) and 3-hydroxyproline (3-Hyp) , are critical non-proteinogenic scaffolds. They serve as primary stabilizers...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Context

Hydroxy-substituted cyclic amino acids, primarily 4-hydroxyproline (4-Hyp) and 3-hydroxyproline (3-Hyp) , are critical non-proteinogenic scaffolds. They serve as primary stabilizers in the collagen triple helix and are increasingly utilized as chiral building blocks in peptidomimetic drug design (e.g., ACE inhibitors).

The analytical challenge lies in their isobaric nature . Both 3-Hyp and 4-Hyp (and their cis/trans diastereomers) share a monoisotopic mass of 131.058 Da and a protonated precursor


 of m/z 132.066 . Standard low-resolution MS cannot distinguish them.

This guide details the specific tandem mass spectrometry (MS/MS) fragmentation architectures required to differentiate these isomers. We focus on the mechanistic causality of neutral losses driven by the hydroxyl group's position and stereochemistry.

Mechanistic Drivers of Fragmentation

The fragmentation of protonated hydroxyproline is governed by the lability of the hydroxyl group and the stability of the resulting cyclic immonium ions.

The "Proline Effect" and Hydroxyl Influence

In cyclic amino acids, the ring strain facilitates specific cleavage pathways. The presence of an –OH group introduces a competing pathway: dehydration (neutral loss of water, -18 Da).

  • 4-Hydroxyproline: The C4-hydroxyl group is distal to the carboxyl moiety but prone to elimination to form a conjugated immonium system.

  • 3-Hydroxyproline: The C3-hydroxyl group creates different electronic environments, often altering the energetics of the ring opening.

Key Diagnostic Pathways
  • Water Loss (

    
    ): 
    
    
    
    (m/z 114).
  • Formic Acid Loss (

    
    ): 
    
    
    
    (m/z 86). This generates the characteristic immonium ion .[1][2]
  • Combined Loss: m/z 114

    
     m/z 86 (via CO loss) or m/z 86 
    
    
    
    m/z 68 (via water loss from the immonium ion).

Comparative Analysis: Isomer Differentiation

The differentiation relies on the relative abundance of fragment ions rather than unique masses, as the pathways are shared but energetically distinct.

Table 1: Diagnostic Ion Ratios for Hydroxyproline Isomers (CID @ 25-30 eV)
Feature4-Hydroxyproline (4-Hyp) 3-Hydroxyproline (3-Hyp) Proline (Reference)
Precursor (

)
132.1 132.1 116.1
Primary Fragment m/z 86 (Immonium)m/z 114 (Water Loss)m/z 70
Secondary Fragment m/z 68 (Pyrrole)m/z 86 (Lower intensity)N/A
Differentiation Logic Prominent Immonium (86) . The loss of water is observed but the formation of the stable m/z 86 ring is favored in HCD/CID.Prominent Dehydration (114) . 3-Hyp tends to show a stronger initial water loss peak relative to the immonium ion compared to 4-Hyp in soft CID.Lack of -OH prevents m/z 114 generation.
Stereo-effect (cis/trans) Trans-4-Hyp often yields higher m/z 86 intensity than cis-4-Hyp due to favorable H-bonding assisting the carboxyl loss.Variable based on ring puckering.N/A

Critical Insight: In peptide sequencing, the immonium ion at m/z 86.06 is the "gold standard" diagnostic marker for the presence of any hydroxyproline. However, to distinguish 3- vs 4-Hyp, one must look at the m/z 114 : m/z 86 ratio . 3-Hyp often exhibits a higher ratio (more water loss survival) than 4-Hyp under identical collision energies.

Visualizing the Fragmentation Architecture

The following diagram illustrates the competing pathways. Note how the stability of the intermediate determines the dominant peak.[3]

HypFragmentation Precursor [M+H]+ Precursor m/z 132.06 (Protonated Hyp) TS_Water Transition State A (Dehydration) Precursor->TS_Water - H2O (18 Da) Favored in 3-Hyp TS_Acid Transition State B (Decarboxylation) Precursor->TS_Acid - HCOOH (46 Da) Favored in 4-Hyp Frag_114 Fragment Ion m/z 114.06 (Pyrroline deriv.) TS_Water->Frag_114 Frag_86 Immonium Ion m/z 86.06 (Pyrrolidinium) TS_Acid->Frag_86 Frag_114->Frag_86 - CO (28 Da) Frag_68 Fragment Ion m/z 68.05 (Dihydropyrrole) Frag_86->Frag_68 - H2O (18 Da) High Energy

Figure 1: Competing fragmentation pathways for Hydroxyproline. The dominance of the left (green) vs. right (red) branch serves as the isomeric differentiator.

Experimental Protocol: Self-Validating Workflow

To replicate these results, use the following protocol. This workflow is designed for Direct Infusion or LC-MS/MS using a Q-TOF or Orbitrap system.

Sample Preparation
  • Stock Solution: Dissolve 1 mg of 4-hydroxy-L-proline and 3-hydroxy-L-proline (standards) separately in 1 mL of 50:50 Methanol:Water (

    
    ).
    
  • Working Solution: Dilute to

    
     in 0.1% Formic Acid (FA) / 50% Acetonitrile (ACN).
    
    • Why Formic Acid? Essential to ensure [M+H]+ protonation.

    • Why ACN? Assists in desolvation efficiency in ESI.

Mass Spectrometry Parameters (H-ESI Source)
  • Polarity: Positive (

    
    )
    
  • Spray Voltage: 3.5 kV

  • Capillary Temp:

    
    
    
  • Sheath Gas: 35 arb units (ensure stable spray)

  • Acquisition Mode: Targeted MS/MS (PRM) or Data Dependent (DDA).

Fragmentation Setup (Critical Step)

You must perform an Energy Ramp experiment to find the differentiation "sweet spot."

  • Isolate: m/z 132.1 (Isolation width 1.0 Da).

  • Fragmentation: Stepped NCE (Normalized Collision Energy) or Ramp.

    • Protocol: Acquire spectra at 15, 25, 35, and 45 eV.

  • Observation:

    • At low energy (15-20 eV) : Look for m/z 114 stability (3-Hyp differentiator).

    • At high energy (>35 eV) : Look for m/z 68 emergence.

Data Validation Criteria
  • Pass: The spectrum must show m/z 86 as the base peak (or near base) at 30 eV.

  • Fail: If m/z 132 remains >50% intensity, collision energy is too low. If m/z 68 is the only peak, energy is too high (structural info lost).

Advanced Application: Peptide Mapping

When these residues are embedded in peptides (e.g., Collagen biomarkers), the "Proline Effect" dominates.

Workflow for Peptide-Bound Hyp

PeptideWorkflow Sample Collagen Hydrolysate LC LC Separation (HILIC or C18) Sample->LC MS1 MS1 Filter Detect Peptide Precursor LC->MS1 HCD HCD Fragmentation (High Energy) MS1->HCD Detection Detect m/z 86.06 (Diagnostic Ion) HCD->Detection

Figure 2: Screening workflow for Hydroxyproline-containing peptides.

Note on HCD vs. CID:

  • CID (Trap): Often suffers from the "1/3 rule" (low mass cutoff). You might miss the m/z 86 ion if the peptide mass is large.

  • HCD (Beam-type): Recommended. It allows detection of low m/z immonium ions regardless of precursor mass.

References

  • Differentiation of Hydroxyproline Isomers and Isobars in Peptides by Tandem Mass Spectrometry. Source: National Institutes of Health (PubMed) URL:[Link]

  • Systematic characterization of site-specific proline hydroxylation using hydrophilic interaction chromatography and mass spectrometry. Source: eLife Sciences URL:[Link]

  • Formation of diagnostic product ions from cyanobacterial cyclic peptides by the two-bond fission mechanism. Source: PubMed URL:[Link]

  • Identification of 4-Hydroxyproline at the Xaa Position in Collagen by Mass Spectrometry. Source: Journal of Proteome Research URL:[4][Link][4]

Sources

Validation

Publish Comparison Guide: Optical Rotation &amp; Stereochemistry of (1S,3R)-1-Amino-3-Hydroxycyclopentane-1-Carboxylic Acid

This guide details the optical rotation values, stereochemical properties, and comparative analysis of (1S,3R)-1-amino-3-hydroxycyclopentane-1-carboxylic acid , a critical conformationally restricted amino acid analog us...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the optical rotation values, stereochemical properties, and comparative analysis of (1S,3R)-1-amino-3-hydroxycyclopentane-1-carboxylic acid , a critical conformationally restricted amino acid analog used in drug development.

Executive Summary

(1S,3R)-1-Amino-3-hydroxycyclopentane-1-carboxylic acid is a chiral, non-proteinogenic amino acid. Structurally, it represents a conformationally restricted analog of serine and is a key scaffold in the design of glutamatergic ligands (e.g., NMDA/mGluR modulators) and peptidomimetics.

Precise determination of its optical rotation is paramount for validating enantiomeric purity (ee%), as the biological activity of cyclopentane amino acids is strictly stereodependent. This guide compares the (1S,3R) isomer against its stereoisomers and provides authoritative experimental data derived from asymmetric synthesis protocols.

Stereochemical Profile & Identification

The compound possesses two chiral centers (C1 and C3) on a cyclopentane ring. The (1S,3R) configuration places the amino group (at C1) and the hydroxyl group (at C3) in a specific spatial arrangement, typically defined as trans relative to the ring plane (assuming priority rules where Amino > Carboxyl and Hydroxyl > H).

  • IUPAC Name: (1S,3R)-1-Amino-3-hydroxycyclopentane-1-carboxylic acid[1]

  • Common Name: trans-3-Hydroxy-1-aminocyclopentanecarboxylic acid (3-OH-ACPC)

  • Molecular Formula: C₆H₁₁NO₃

  • Molecular Weight: 145.16 g/mol

Stereoisomer Landscape
ConfigurationRelation to (1S,3R)Description
(1S,3R) Target trans-isomer. Key scaffold for drug design.
(1R,3S) EnantiomerMirror image. Expected to have equal but opposite rotation.
(1R,3R) Diastereomercis-isomer. Distinct physical properties.
(1S,3S) Diastereomercis-isomer. Enantiomer of (1R,3R).

Comparative Optical Rotation Data

The following data is synthesized from high-purity asymmetric synthesis studies, specifically the work of Jakubowska et al. (2015) , which achieved the separation of all four stereoisomers.

Table 1: Specific Rotation Values
IsomerConfigurationSpecific Rotation

Concentration (

, g/100mL)
SolventYield (Synthesis)
Target (1S,3R) +5.4° 0.48 H₂O 38%
Enantiomer(1R,3S)-5.4° (extrapolated)0.48H₂O65%
Diastereomer(1R,3R)+6.9°0.50H₂O78%
Diastereomer(1S,3S)-6.9° (extrapolated)0.50H₂ON/A

Note on Solvent: While some intermediates in the synthesis are measured in MeOH or CHCl₃, free amino acids of this class are typically measured in water (H₂O) or dilute HCl due to solubility. The values above reflect the purified free amino acid state.

Visualizing the Stereochemistry

The following diagram illustrates the relationship between the (1S,3R) target and its isomers, highlighting the inversion centers.

Stereoisomers cluster_legend Legend Target (1S,3R) Target Compound [α]D ≈ +5.4° Enantiomer (1R,3S) Enantiomer [α]D ≈ -5.4° Target->Enantiomer Mirror Image (Invert C1 & C3) Dia1 (1R,3R) Diastereomer (cis) [α]D ≈ +6.9° Target->Dia1 Invert C1 only Dia2 (1S,3S) Diastereomer (cis) [α]D ≈ -6.9° Target->Dia2 Invert C3 only Dia1->Dia2 Mirror Image key Blue: Target | Red: Enantiomer | Yellow: Diastereomers

Caption: Stereochemical relationships between the four isomers of 1-amino-3-hydroxycyclopentane-1-carboxylic acid.

Experimental Protocol: Measuring Optical Rotation

To ensure reproducibility and accuracy comparable to the cited literature, follow this standardized protocol.

Equipment & Reagents[3]
  • Polarimeter: High-precision digital polarimeter (e.g., Jasco P-2000 or equivalent).

  • Light Source: Sodium D-line (589 nm).[2]

  • Cell: 10 cm (1 dm) thermostated micro-cell.

  • Solvent: HPLC-grade Water (or 1M HCl if solubility is an issue, though values will differ).

Step-by-Step Workflow
  • Sample Preparation:

    • Weigh approximately 5–10 mg of the dried, purified amino acid (vacuum dried at 40°C for 4h).

    • Dissolve in exactly 1.00 mL or 2.00 mL of solvent to achieve a concentration (

      
      ) near 0.5–1.0 g/100mL.
      
    • Critical: Ensure the solution is free of dust or particulates; filter through a 0.22 µm PTFE filter if necessary.

  • Blanking:

    • Fill the cell with pure solvent.

    • Zero the polarimeter at 20°C.

  • Measurement:

    • Inject the sample, ensuring no bubbles are trapped in the light path.

    • Allow temperature to equilibrate to 20°C ± 0.1°C.

    • Record the observed rotation (

      
      ) as the average of 5 measurements.
      
  • Calculation:

    
    
    
    • Where

      
       = observed rotation (degrees), 
      
      
      
      = path length (dm),
      
      
      = concentration (g/100mL).

Synthesis & Purity Context

The rotation value is highly sensitive to the synthetic route used. The Jakubowska method utilizes a chiral glycine equivalent and cyclic sulfites to control stereochemistry.

Synthesis Pathway Impact
  • Route: Alkylation of a chiral glycine equivalent (Schöllkopf-type or similar) with a chiral 1,3-diol derivative (cyclic sulfite).

  • Purification: Ion-exchange chromatography (Dowex 50WX8) is required to obtain the free zwitterionic amino acid.

  • Impurity Risk: Incomplete separation of diastereomers (e.g., traces of 1R,3R in the 1S,3R sample) will skew the rotation significantly because the diastereomers have different rotation magnitudes (+5.4° vs +6.9°).

Synthesis Start Glycine Equivalent (Chiral Auxiliary) Step1 Asymmetric Alkylation (Base: t-BuP4) Start->Step1 Reagent Cyclic Sulfite (Chiral Electrophile) Reagent->Step1 Inter Protected Intermediate Step1->Inter Step2 Hydrolysis & Deprotection Inter->Step2 Final (1S,3R)-Product Free Amino Acid Step2->Final

Caption: Simplified asymmetric synthesis workflow for accessing the specific (1S,3R) isomer.

References

  • Jakubowska, A., et al. (2015).[1] "Asymmetric synthesis of all four stereoisomers of 1-amino-3-hydroxy-cyclopentane-1-carboxylic acid." Tetrahedron, 71(4), 686-693.[1]

    • Key Data Source: Provides the specific rotation values, synthesis protocols, and characteriz
  • Chem-Impex International. "Product Data: (+)-(1S,3R)-3-Amino-cyclopentane carboxylic acid." (Note: Cited for distinction; this is a regioisomer, not the target compound).
  • PubChem. "3-Hydroxycyclopentanecarboxylic acid Derivatives."[3][4] National Library of Medicine.

Sources

Comparative

Comparative Stability Guide: Ester Derivatives of 1-Amino-3-Hydroxycyclopentane-1-Carboxylic Acid

Executive Summary & Core Directive 1-Amino-3-hydroxycyclopentane-1-carboxylic acid (Ahc) represents a critical class of conformationally constrained -amino acids . These scaffolds are prized in drug discovery for their a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

1-Amino-3-hydroxycyclopentane-1-carboxylic acid (Ahc) represents a critical class of conformationally constrained


-amino acids . These scaffolds are prized in drug discovery for their ability to lock peptide backbones into specific secondary structures and modulate receptor selectivity (e.g., at glutamatergic receptors).

However, the stability of Ahc ester derivatives is not uniform . It is governed by a "Lactone Trap"—a stereoelectronically driven degradation pathway specific to the cis-isomer. This guide objectively compares the stability profiles of Methyl, Ethyl, tert-Butyl, and Benzyl esters, providing experimental protocols to validate these behaviors in your specific workflow.

Key Takeaway: The stability of Ahc esters is bimodal. Trans-isomers behave like standard hindered amino esters. Cis-isomers are inherently unstable in neutral/basic conditions due to rapid intramolecular


-lactonization, unless sterically shielded by bulky ester groups like tert-butyl.

Structural Analysis: The Stereochemical Determinant

Before selecting an ester, you must define the stereochemistry of your scaffold. The relative orientation of the C1-Carboxyl and C3-Hydroxyl groups dictates the degradation mechanism.

The "Lactone Trap" (Intramolecular Cyclization)

The 1,3-substitution pattern on the cyclopentane ring places the hydroxyl group in a


-position relative to the carboxylate.
  • (cis)-Isomer (Syn): The C3-OH and C1-COOR groups reside on the same face of the ring. This geometry is pre-organized for intramolecular nucleophilic attack, forming a bicyclic

    
    -lactone (2-oxa-bicyclo[2.2.1]heptan-3-one system).
    
  • (trans)-Isomer (Anti): The groups are on opposite faces. Geometric constraints physically prevent lactonization. Degradation occurs solely via intermolecular hydrolysis.

Pathway Visualization

The following diagram illustrates the divergent degradation pathways based on stereochemistry and pH.

StabilityPathways cluster_legend Pathway Legend Start_Cis (cis)-Ahc Ester (Syn Geometry) TS_Lactone Tetrahedral Intermediate Start_Cis->TS_Lactone Intramolecular Attack (Fast in Base/Neutral) Start_Trans (trans)-Ahc Ester (Anti Geometry) Prod_Acid Free Amino Acid (Hydrolysis Product) Start_Trans->Prod_Acid Intermolecular Hydrolysis (Slow, pH dependent) Prod_Lactone Bicyclic γ-Lactone (Cyclization Product) TS_Lactone->Prod_Lactone - ROH Prod_Lactone->Prod_Acid Ring Opening (Strong Base/Acid) legend_1 Red Arrow: High Risk (Lactonization) legend_2 Blue Arrow: Standard Hydrolysis

Figure 1: Divergent degradation pathways. The cis-isomer is prone to rapid "cyclization-cleavage" (red path), while the trans-isomer follows standard hydrolysis kinetics (blue path).

Comparative Performance Guide

This section compares the four most common ester derivatives based on hydrolytic stability, lactonization resistance, and synthetic utility.

Table 1: Comparative Stability Matrix
DerivativeSteric BulkTrans Stability (Hydrolysis)Cis Stability (Lactonization)Primary Utility
Methyl Ester LowLow (

Hours)
Critical Instability (

Mins)
Synthetic Intermediate (Transient)
Ethyl Ester Low-MedModeratePoor Scale-up Intermediate
Benzyl (Bn) Ester MediumModerateModerate Orthogonal Protection (Hydrogenolysis)
tert-Butyl (

Bu) Ester
HighHigh (Resists Base)High (Steric Shielding)Final Product / Solid Phase Synthesis
Detailed Assessment[1][2]
1. Methyl & Ethyl Esters (The Baseline)[1]
  • Performance: These are kinetically labile. In the cis-configuration, the methoxy group is a good leaving group, and the lack of steric bulk allows the C3-hydroxyl to attack the carbonyl carbon easily.

  • Risk: Spontaneous lactonization can occur during workup or storage, particularly if the pH drifts above 7.0.

  • Recommendation: Use only as transient intermediates. Store as HCl salts (protonation of the amine reduces the general base catalysis of the hydroxyl group).

2. Benzyl Esters (The Orthogonal Choice)
  • Performance: Benzyl esters offer slightly improved stability over methyl esters due to increased hydrophobicity and slight steric bulk.

  • Mechanism: They are susceptible to base hydrolysis but are unique in their cleavage via hydrogenolysis (

    
    , Pd/C), which avoids the acidic/basic conditions that trigger lactonization.
    
  • Recommendation: Ideal for cis-isomers when you need to deprotect the carboxylate without triggering lactonization (neutral deprotection).

3. tert-Butyl Esters (The Gold Standard)
  • Performance: The bulky tert-butyl group acts as a steric shield. It severely retards the trajectory of the nucleophilic attack from the C3-hydroxyl group. Furthermore,

    
    BuO- is a poor leaving group compared to MeO-.
    
  • Mechanism: Hydrolysis under basic conditions is negligible. Cleavage requires strong acid (TFA/HCl), which protonates the ester oxygen.

  • Recommendation: The preferred derivative for library storage or multi-step synthesis involving the cis-isomer.

Experimental Validation Protocols

Do not rely solely on literature values. The specific substitution on the amine (e.g., Boc, Fmoc, Cbz) will influence the ring conformation and reaction rates. Use this self-validating workflow to determine the


 of your specific derivative.
Protocol A: Accelerated Stability Assay (HPLC-MS)

Objective: Determine the half-life (


) of the ester in simulated physiological fluid (PBS) and basic workup conditions.

Reagents:

  • Phosphate Buffered Saline (PBS), pH 7.4.

  • Sodium Bicarbonate (5% aq), pH ~8.5.

  • Internal Standard: Caffeine or Toluene (inert).

  • Solvent: Acetonitrile (ACN).[2]

Workflow:

  • Preparation: Dissolve 10 mg of Ahc-ester in 1 mL ACN.

  • Initiation: Add 100

    
    L of stock solution to 900 
    
    
    
    L of buffer (PBS or NaHCO
    
    
    ) containing the Internal Standard. Incubate at 25°C.
  • Sampling: At

    
     min, remove 50 
    
    
    
    L aliquots.
  • Quenching: Immediately dilute into 200

    
    L of cold 0.1% TFA/ACN . (The acid stops base-catalyzed lactonization; cold stops hydrolysis).
    
  • Analysis: Inject onto HPLC (C18 column). Monitor disappearance of Ester (

    
    ) and appearance of Acid (
    
    
    
    ) or Lactone (
    
    
    ).

Data Interpretation:

  • Lactone Signal: If you see a peak with mass

    
    , you have the cis-isomer undergoing lactonization.
    
  • Acid Signal: If you see a peak with mass

    
    , you have standard hydrolysis.
    
Workflow Diagram

ExperimentalWorkflow cluster_decision Decision Logic Step1 Step 1: Sample Prep (10mg/mL in ACN) Step2 Step 2: Incubation (pH 7.4 or pH 8.5, 25°C) Step1->Step2 Step3 Step 3: Time-Point Sampling (0, 15, 30, 60 min) Step2->Step3 Step4 Step 4: Acid Quench (0.1% TFA/ACN @ 4°C) Step3->Step4 Step5 Step 5: HPLC-MS Analysis (Detect M+H vs M-ROH) Step4->Step5 Result_A Mass = M - Alcohol (Lactonization) Step5->Result_A Cis-Isomer Path Result_B Mass = M - Alkyl (Hydrolysis) Step5->Result_B Trans-Isomer Path

Figure 2: Step-by-step stability assay workflow. Acid quenching (Step 4) is critical to prevent artifacts during analysis.

Synthesis & Handling Recommendations

Based on the stability profile, the following synthetic strategies are recommended to maximize yield and purity.

For cis-Ahc Derivatives
  • Protection Strategy: Do not use methyl/ethyl esters if the amine is free. The free amine can act as an intramolecular general base, accelerating lactonization.

  • Preferred Route: Use Ahc-O

    
    Bu  (tert-butyl ester).
    
    • Synthesis: React the amino acid with isobutylene/H

      
      SO
      
      
      
      or tert-butyl acetate/HClO
      
      
      .
    • Advantage:[3][4][5] The

      
      Bu group prevents lactonization. It can be removed with TFA to yield the acid, or the amine can be acylated first.
      
  • Storage: Store as the hydrochloride salt at -20°C. Avoid storing as a free base oil.

For trans-Ahc Derivatives
  • Protection Strategy: Methyl esters are acceptable but require standard care (avoid prolonged exposure to pH > 9).

  • Preferred Route: Thionyl chloride in methanol (

    
    ) is efficient.
    
  • Purification: Silica chromatography is safe, but avoid adding triethylamine to the eluent, as it may catalyze ester hydrolysis.

References

  • Avenoza, A., et al. (1999).[3] "Synthesis of 1-amino-4-hydroxycyclohexane-1-carboxylic acids." Journal of the Chemical Society, Perkin Transactions 1, 3375-3379.[3] (Establishes the lactonization kinetics of analogous 6-membered hydroxy-amino acids).

  • Blanchfield, J. T., et al. (2005). "Synthesis and conformation of cyclo-pentane-based amino acids." Australian Journal of Chemistry, 58(6), 468. (Discusses conformational constraints in cyclopentane amino acids).
  • Organic Chemistry Portal. "Protection of Carboxylic Acids: tert-Butyl Esters." (General protocols for steric protection of labile acids).

  • Cayman Chemical. "(1S,3R)-3-Hydroxycyclopentane carboxylic acid methyl ester Product Data." (Provides baseline stability data for the de-aminated analog).

  • Gao, Y., et al. (2004). "Intramolecular Lactonization of -Hydroxy- -Amino Acids." Journal of Organic Chemistry, 69(26), 9139–9143. (Mechanistic grounding for the "Lactone Trap").

Sources

Safety & Regulatory Compliance

Safety

1-Amino-3-hydroxycyclopentane-1-carboxylic acid proper disposal procedures

Executive Summary & Chemical Context As researchers, we often treat disposal as an afterthought to synthesis. However, with chiral scaffolds like 1-Amino-3-hydroxycyclopentane-1-carboxylic acid (often abbreviated as 3-OH...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context

As researchers, we often treat disposal as an afterthought to synthesis. However, with chiral scaffolds like 1-Amino-3-hydroxycyclopentane-1-carboxylic acid (often abbreviated as 3-OH-ACPC or similar), improper handling compromises not just safety but the integrity of the laboratory's environmental compliance.

This compound is a zwitterionic, cyclic amino acid . Its dual functionality—an amine base and a carboxylic acid—combined with a secondary alcohol, creates specific solubility behaviors that dictate how we manage its waste. Unlike simple organic solvents, you cannot simply "vap off" the danger. This guide provides a self-validating protocol to ensure this amphoteric solid is disposed of without creating secondary hazards (such as exothermic neutralization in the waste drum).

Hazard Characterization & Risk Assessment

Before initiating disposal, you must validate the state of the material. This compound is generally classified as an Irritant , but its cyclic nature implies potential biological activity (e.g., NMDA receptor modulation) that warrants treating it with higher caution than glycine or alanine.

Table 1: Chemical Safety Profile

ParameterSpecificationOperational Implication
CAS No. Var. (e.g., 130327-68-9 for cis-racemic)Stereochemistry affects bioactivity, but not disposal method. Treat all isomers identically.
Physical State White to off-white solidDust hazard. Use a powder funnel during transfer to waste.
GHS Classification Warning (H315, H319, H335)PPE Mandatory: Nitrile gloves, safety glasses, lab coat. N95 mask if handling >1g outside a hood.
Solubility Water-soluble; Poor in non-polar organicsDo not attempt to extract into hexane for disposal. It will remain in the aqueous phase.
Reactivity Incompatible with strong oxidizersSegregation Critical: Keep away from nitric acid or permanganate waste streams.

Senior Scientist Insight: The hydroxyl group at position 3 significantly increases water solubility compared to the parent cyclopentane amino acid. If you spill this on the bench, a simple water wipe-down spreads it; use a surfactant-treated absorbent pad instead.

Pre-Disposal Segregation Protocol

The most common failure mode in amino acid disposal is incompatible mixing . As a zwitterion, this molecule buffers solutions. Adding it to a waste container with extreme pH (e.g., highly acidic acid-bath waste) can generate heat or precipitate salts that clog waste nozzles.

The "Rule of Three" for Segregation:

  • Isolate from Oxidizers: Never place in the same container as nitrates, perchlorates, or peroxides.

  • Solid vs. Liquid: Do not dissolve solid scrap just to pour it into a liquid carboy. Solid waste is cheaper and safer to incinerate.

  • Labeling: clearly mark the container with the full chemical name. "Amino Acid Waste" is insufficient for emergency responders.

Step-by-Step Disposal Workflows

Scenario A: Disposal of Pure Solid Substance

Applicable for: Expired reagents, contaminated solids, weighing boat residues.

  • Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

  • Transfer:

    • Place the jar in a fume hood.

    • Transfer the solid using a chemically inert spatula.

    • Self-Validation Step: Wipe the threads of the jar with a dry Kimwipe before closing. Powder on the threads prevents a gas-tight seal.

  • Labeling: Affix a hazardous waste tag. Check "Toxic" and "Irritant."

  • Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Aqueous/Reaction Mixtures

Applicable for: Mother liquors, HPLC effluent, or reaction workups.

  • pH Check: Dip a pH strip into the waste solution.

    • If pH < 4 or > 10: Neutralize slowly with dilute NaOH or HCl to pH 6–8. This prevents exothermic reactions in the central waste drum.

  • Solvent Compatibility:

    • If the mixture contains halogenated solvents (DCM, Chloroform): Dispose in Halogenated Organic Waste .

    • If the mixture is water/methanol/acetonitrile: Dispose in Non-Halogenated Organic Waste .

  • Precipitation Check:

    • Self-Validation Step: Let the solution sit for 15 minutes. If a precipitate forms (common with zwitterions in organic solvents), filter the solid out and dispose of it via Scenario A. Do not pour sludge into liquid waste containers.

Visualizing the Decision Matrix

The following diagram outlines the logical flow for determining the correct waste stream.

Disposal_Protocol Start Waste Material: 1-Amino-3-hydroxycyclopentane-1-carboxylic acid State_Check Determine Physical State Start->State_Check Solid_Path Solid / Powder State_Check->Solid_Path Pure Substance Liquid_Path Solution / Mixture State_Check->Liquid_Path Dissolved Solid_Cont Containerize in HDPE Jar (Solid Waste Stream) Solid_Path->Solid_Cont Precip_Check Check for Precipitation (15 min wait) Liquid_Path->Precip_Check Solvent_Check Contains Halogenated Solvents? Halo_Yes Halogenated Liquid Waste (Red Can) Solvent_Check->Halo_Yes Yes (DCM, CHCl3) Halo_No Non-Halogenated / Aqueous (Clear/Blue Can) Solvent_Check->Halo_No No (MeOH, H2O, ACN) Precip_Check->Solvent_Check Clear Solution Filter Filter Solids Precip_Check->Filter Precipitate Forms Filter->Solid_Cont Filter->Solvent_Check Filtrate

Figure 1: Decision tree for segregating 1-Amino-3-hydroxycyclopentane-1-carboxylic acid waste streams based on physical state and solvent composition.

Emergency Procedures: Spills

In the event of a benchtop spill, speed and containment are key.

  • Dry Spill (Powder):

    • Do not use compressed air.

    • Cover with a wet paper towel to prevent dust generation.

    • Scoop up the wet slurry and place it in the Solid Waste container.

    • Clean the surface with water; the hydroxy group ensures high water solubility, making cleanup easy.

  • Wet Spill (Solution):

    • Cover with an absorbent pad (vermiculite or polypropylene).

    • Pro-Tip: If the solvent is acidic, add sodium bicarbonate over the spill before applying the pad to neutralize the zwitterion's acid moiety.

Regulatory Compliance (RCRA)

While this specific compound is not typically listed on the EPA's P-list (acutely toxic) or U-list (toxic), it falls under the "Characteristic Waste" or general chemical waste guidelines due to its irritant properties.

  • Waste Code: Generally classified under D001 (Ignitable, if in flammable solvent) or non-regulated chemical waste requiring incineration.

  • Documentation: Always list the full chemical name on the manifest. Avoid abbreviations like "ACPC-OH" which may confuse waste contractors.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 122223, 1-Amino-3-hydroxycyclopentanecarboxylic acid. PubChem.[1] [Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261.[2][3] EPA.gov. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.